Cas no 2228096-78-2 (2-Amino-2-(1-propylcyclopropyl)acetic acid)

• Product Name: 2-Amino-2-(1-propylcyclopropyl)acetic acid
• CAS No: 2228096-78-2
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6000079
• PubChem ID: 165790341
• Update Time: 2025-05-24

2-Amino-2-(1-propylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1814480
• 2228096-78-2
• 2-amino-2-(1-propylcyclopropyl)acetic acid
• 2-Amino-2-(1-propylcyclopropyl)acetic acid

• Inchi： 1S/C8H15NO2/c1-2-3-8(4-5-8)6(9)7(10)11/h6H,2-5,9H2,1H3,(H,10,11)
• InChI Key： RKOACZIRSNWYPA-UHFFFAOYSA-N
• SMILES： OC(C(C1(CCC)CC1)N)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(1-propylcyclopropyl)acetic acid

2-Amino-2-(1-propylcyclopropyl)acetic Acid: A Comprehensive Overview

2-Amino-2-(1-propylcyclopropyl)acetic acid, also known by its CAS number 2228096-78-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acids, specifically a derivative of glycine, and exhibits unique structural and functional properties. The molecule consists of a cyclopropane ring substituted with a propyl group, which introduces interesting steric and electronic effects. These properties make it a valuable tool in drug discovery and chemical synthesis.

The structure of 2-Amino-2-(1-propylcyclopropyl)acetic acid is characterized by a central cyclopropane ring, which is highly strained due to its triangular geometry. This strain can lead to unique reactivity in chemical reactions, making it an attractive substrate for various transformations. The presence of the propyl group at the 1-position of the cyclopropane ring adds further complexity to the molecule, influencing its physical and chemical properties. The amino group attached to the acetic acid backbone confers basicity, while the carboxylic acid group imparts acidity, making this compound amphiprotic.

Recent studies have highlighted the potential of 2-Amino-2-(1-propylcyclopropyl)acetic acid in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to participate in peptide bond formation has been leveraged in the synthesis of novel peptide analogs. These analogs have shown promise in targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 2-Amino-2-(1-propylcyclopropyl)acetic acid has been utilized in synthetic biology as a chiral catalyst. Its unique stereochemistry allows it to facilitate enantioselective reactions, which are critical in the production of chiral pharmaceuticals. This application underscores the versatility of this compound in both academic and industrial settings.

The synthesis of 2-Amino-2-(1-propylcyclopropyl)acetic acid involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, transition metal-catalyzed cyclopropanation reactions have been employed to construct the cyclopropane ring with high yields and selectivity.

The pharmacokinetic properties of 2-Amino-2-(1-propylcyclopropyl)acetic acid have also been investigated. Studies suggest that it exhibits favorable absorption and distribution characteristics, making it a suitable candidate for oral administration. However, further research is needed to fully understand its metabolic pathways and potential toxicity profiles.

In conclusion, 2-Amino-2-(1-propylcyclopropyl)acetic acid, with its unique structure and functional groups, continues to be a focal point in chemical research. Its applications span from drug discovery to synthetic biology, demonstrating its importance as a versatile building block in modern chemistry. As ongoing studies uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific knowledge and therapeutic development.